Cas no 2138553-92-9 (8-(3-Amino-5-methylphenyl)azocan-2-one)
8-(3-Amino-5-methylphenyl)azocan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 8-(3-amino-5-methylphenyl)azocan-2-one
- EN300-1153254
- 2138553-92-9
- 8-(3-Amino-5-methylphenyl)azocan-2-one
-
- Inchi: 1S/C14H20N2O/c1-10-7-11(9-12(15)8-10)13-5-3-2-4-6-14(17)16-13/h7-9,13H,2-6,15H2,1H3,(H,16,17)
- InChI Key: WKTQBTRSDMMVOO-UHFFFAOYSA-N
- SMILES: O=C1CCCCCC(C2C=C(C=C(C)C=2)N)N1
Computed Properties
- Exact Mass: 232.157563266g/mol
- Monoisotopic Mass: 232.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.1Ų
8-(3-Amino-5-methylphenyl)azocan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1153254-0.05g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 0.05g |
$924.0 | 2023-05-23 | ||
| Enamine | EN300-1153254-0.1g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 0.1g |
$968.0 | 2023-05-23 | ||
| Enamine | EN300-1153254-0.25g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 0.25g |
$1012.0 | 2023-05-23 | ||
| Enamine | EN300-1153254-0.5g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 0.5g |
$1056.0 | 2023-05-23 | ||
| Enamine | EN300-1153254-1.0g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 1g |
$1100.0 | 2023-05-23 | ||
| Enamine | EN300-1153254-2.5g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 2.5g |
$2155.0 | 2023-05-23 | ||
| Enamine | EN300-1153254-5.0g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 5g |
$3189.0 | 2023-05-23 | ||
| Enamine | EN300-1153254-10.0g |
8-(3-amino-5-methylphenyl)azocan-2-one |
2138553-92-9 | 10g |
$4729.0 | 2023-05-23 |
8-(3-Amino-5-methylphenyl)azocan-2-one Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 8-(3-Amino-5-methylphenyl)azocan-2-one
8-(3-Amino-5-methylphenyl)azocan-2-one (CAS No. 2138553-92-9): A Comprehensive Overview
8-(3-Amino-5-methylphenyl)azocan-2-one (CAS No. 2138553-92-9) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique azocan-2-one ring structure and 3-amino-5-methylphenyl substituent, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it a subject of interest for researchers exploring novel therapeutic agents and chemical probes.
The 8-(3-Amino-5-methylphenyl)azocan-2-one compound is particularly notable for its potential applications in drug discovery. Researchers have investigated its role as a building block for small-molecule inhibitors and kinase-targeting compounds, which are highly relevant in the context of cancer research and neurodegenerative diseases. The presence of the amino group and the methylphenyl moiety enhances its versatility in chemical modifications, allowing for the development of derivatives with tailored properties.
In recent years, the demand for 8-(3-Amino-5-methylphenyl)azocan-2-one has increased due to its utility in high-throughput screening and medicinal chemistry projects. Its compatibility with modern synthetic techniques, such as click chemistry and palladium-catalyzed cross-coupling reactions, has further solidified its position as a key intermediate. Additionally, its stability under various reaction conditions makes it a reliable choice for laboratory-scale and industrial applications.
The compound's azocan-2-one core is a structural motif found in several biologically active molecules, contributing to its relevance in drug design. Recent studies have highlighted its potential in targeting protein-protein interactions and enzyme modulation, areas of significant interest in the pharmaceutical industry. As the field of precision medicine advances, compounds like 8-(3-Amino-5-methylphenyl)azocan-2-one are expected to play a pivotal role in the development of next-generation therapeutics.
From a market perspective, the availability of 8-(3-Amino-5-methylphenyl)azocan-2-one (CAS No. 2138553-92-9) is supported by specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its synthesis typically involves multi-step organic reactions, ensuring high purity and consistency for experimental use. The compound's structure-activity relationship (SAR) studies have also contributed to its prominence in academic and industrial research.
In conclusion, 8-(3-Amino-5-methylphenyl)azocan-2-one represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features, combined with its broad applicability, make it a subject of ongoing investigation. As scientific inquiries into targeted therapies and molecular probes continue to expand, this compound is poised to remain a critical tool for researchers worldwide.
2138553-92-9 (8-(3-Amino-5-methylphenyl)azocan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)